11-Dehydro-2,3-dinor thromboxane B2-d9

• Molecular Formula: C18H30O6
• Molecular Weight: 342.4 g/mol
• InChI: InChI=1S/C18H30O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h5-6,10-11,13-16,18-20,23H,2-4,7-9,12H2,1H3,(H,21,22)
• InChIKey: RJHNVFKNIJQTQF-UHFFFAOYSA-N

11-Dehydro-2,3-dinor Thromboxane B2-d9: Stable Isotope-Labeled Internal Standard for Thromboxane Metabolite Quantification

11-Dehydro-2,3-dinor thromboxane B2-d9 (11-dehydro-2,3-dinor TXB2-d9) is a deuterium-labeled analog of 11-dehydro-2,3-dinor thromboxane B2, a terminal urinary metabolite of thromboxane A2 (TXA2) formed via cytosolic aldehyde dehydrogenase (ALDH) and β-oxidation of thromboxane B2 (TXB2) . The compound carries nine deuterium atoms at positions 19, 19', 20, 20', 19, 19', 20, 20', and one additional site, yielding a molecular formula of C18H19D9O6 and a molecular weight of 349.5 Da . It is supplied as a solution in methyl acetate at 100 µg/mL with ≥99% purity of deuterated forms (d1-d9) and is specifically formulated for use as an internal standard in gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays targeting 11-dehydro-2,3-dinor TXB2 in biological matrices such as urine and plasma .

Analyte-matched deuterated internal standard for 11-dehydro-2,3-dinor TXB₂

LC-MS/MS or GC-MS stable isotope dilution quantification

Urinary thromboxane metabolite profiling and platelet activation research

Why 11-Dehydro-2,3-dinor Thromboxane B2-d9 Cannot Be Replaced by Unlabeled Metabolite or Other TXB2-d9 Analogs

Generic substitution fails for 11-dehydro-2,3-dinor TXB2-d9 due to three fundamental constraints in quantitative bioanalysis. First, the unlabeled 11-dehydro-2,3-dinor TXB2 shares identical physicochemical properties with the target analyte and cannot be distinguished by mass spectrometry, rendering it useless as an internal standard for isotope dilution quantification [1]. Second, alternative deuterated analogs such as thromboxane B2-d9 (TXB2-d9) or 11-dehydro-thromboxane B2-d4 differ in molecular structure and chromatographic retention time, thereby failing to correct for differential extraction recovery, ionization suppression, and matrix effects that are specific to the 11-dehydro-2,3-dinor TXB2 analyte . Third, 11-dehydro-2,3-dinor TXB2 is a distinct terminal metabolite with a relative urinary abundance approximately one-tenth that of 11-dehydro TXB2, and its measurement requires an exact isotopic match to achieve the sensitivity needed for low-abundance detection . The use of a structurally mismatched internal standard introduces systematic bias that cannot be mathematically corrected post hoc, directly violating the foundational principle of stable isotope dilution mass spectrometry .

Structural mismatch: Using 11-dehydro TXB₂-d4 or 2,3-dinor TXB₂-d9 as surrogate IS may introduce differential ionization efficiency and extraction recovery bias due to distinct oxidation states and chromatographic behavior.

ELISA cross-reactivity context: Monoclonal antibody‑based assays cannot discriminate 11-dehydro-2,3-dinor TXB₂ from 11-dehydro TXB₂; substituting a non‑matched IS would compound this cross‑reactivity, leading to over‑ or underestimated urinary metabolite concentrations.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

11-Dehydro-2,3-dinor Thromboxane B2-d9: Quantitative Evidence for Differential Performance vs. Alternative Internal Standards

Nine-Deuterium Label Provides ≥3 Da Mass Shift, Exceeding Industry Minimum for Spectral Baseline Resolution

11-Dehydro-2,3-dinor TXB2-d9 incorporates nine deuterium atoms (d9), producing a nominal mass shift of +9 Da relative to the unlabeled analyte (C18H28O6, 340.4 Da vs. C18H19D9O6, 349.5 Da) . This mass difference exceeds the minimum recommended +3 Da threshold for eliminating isotopic spectral overlap between the internal standard and the analyte M+2 or M+3 natural abundance isotopologues . In contrast, tetradeuterated (d4) analogs such as 11-dehydro-TXB2-d4 exhibit only a +4 Da shift, which may be insufficient for complete baseline resolution when the analyte is present at high concentration or when monitoring broad isolation windows .

Structural exclusivity

Class-level inference

Only d9 IS for 11dh23dinorTxB₂; +9 Da unique mass shift

No d4, ¹³C, or alternative isotopologue available on market

Pre‑requisite for valid stable isotope dilution; avoids surrogate IS bias

Supplier survey confirms exclusive availability

Evidence Dimension	Mass shift from unlabeled analyte (Da)
Target Compound Data	≥ +9 Da (9 deuterium atoms)
Comparator Or Baseline	Minimum industry-recommended: +3 Da; Typical d4 analog: +4 Da
Quantified Difference	+5 Da to +6 Da greater than minimum threshold
Conditions	Nominal mass calculation based on molecular formula; applicable to both GC-MS and LC-MS/MS platforms

Why This Matters

The +9 Da mass shift ensures that the internal standard signal does not contribute to the analyte quantification channel, preventing overestimation of endogenous metabolite concentrations in clinical or research samples.

≥99% Deuterated Form Purity Eliminates Cross-Contamination Signal in Low-Abundance Urinary Metabolite Assays

11-Dehydro-2,3-dinor TXB2-d9 is supplied with a certified purity of ≥99% deuterated forms (d1-d9) . This high isotopic purity minimizes the presence of unlabeled (d0) species that would otherwise co-elute with and artificially elevate the measured concentration of endogenous 11-dehydro-2,3-dinor TXB2. The unlabeled analyte is a low-abundance urinary metabolite, with relative abundance approximately one-tenth that of 11-dehydro TXB2 . Any d0 contamination in the internal standard would directly compromise the limit of quantification (LOQ) and accuracy of low-concentration measurements.

+9 Da mass shift

Cross-study comparable

+9 Da

3× industry ≥3 Da minimum; eliminates isotopic cross‑talk

9 deuterium atoms on terminal alkyl chain

Evidence Dimension	Isotopic purity of deuterated product
Target Compound Data	≥99% deuterated forms (d1-d9)
Comparator Or Baseline	Lower-purity deuterated standards (typical commercial range: 95-98%)
Quantified Difference	1-4% absolute reduction in d0 contamination
Conditions	Product specification per Certificate of Analysis; applicable to isotope dilution LC-MS/MS assays

Why This Matters

In low-abundance metabolite quantification where endogenous concentrations may be in the low pg/mL range, even 1% d0 contamination can produce false-positive signals that exceed the LOQ, invalidating assay results for clinical or pharmacological studies.

Differential Half-Life of Target Metabolite (15-17 Minutes) Demands Analyte-Matched Internal Standard for Accurate Pharmacokinetic Modeling

The endogenous analyte 11-dehydro-2,3-dinor TXB2 derives from 2,3-dinor-TXB2, which exhibits a postinfusion half-life in human circulation of 15-17 minutes, significantly shorter than the approximately 1-hour half-life of 11-dehydro-TXB2 [1]. The 5.2-fold elevation of 11-dehydro-2,3-dinor TXB2 observed in a surgery-induced rat model of tendon overuse further demonstrates that this metabolite responds distinctly to physiological perturbations compared to other TXA2 metabolites . Accurate pharmacokinetic modeling of TXA2 biosynthesis therefore requires an internal standard that precisely matches the chromatographic retention time and ionization behavior of 11-dehydro-2,3-dinor TXB2, not 11-dehydro-TXB2 or TXB2 [2].

LC‑MS/MS vs. ELISA

Direct head-to-head comparison

LC‑MS/MS: imprecision 5.2–11%, accuracy 89.3–106.5%, range 0.1–10 µmol/L

ELISA: P = 0.00004 discrepancy due to cross‑reactivity with 11dh23dinorTxB₂

Enables metabolite‑specific quantification; resolves ELISA cross‑reactivity

333 healthy adults, 25 CAD patients; matrix effect CV

Distinct reference intervals

Cross-study comparable

908 vs 1220 pg/mg Cr

11dh23dinorTxB₂ RI is 25.6% lower than 11dhTxB₂; independent calibration essential

r = 0.67 healthy; r = 0.77 CAD (Cao 2024)

Certified purity & format

Supporting evidence

≥99% deuterated forms (d1–d9)

Exceeds ≥98% industry isotopic abundance threshold; ready‑to‑use 100 µg/mL solution

Pre‑formulated in methyl acetate, ≥2‑year stability

Evidence Dimension	Circulating half-life
Target Compound Data	2,3-dinor-TXB2 half-life: 15-17 min (parent compound of 11-dehydro-2,3-dinor TXB2)
Comparator Or Baseline	11-dehydro-TXB2 half-life: approximately 1 hour
Quantified Difference	Approximately 3- to 4-fold shorter half-life
Conditions	Human subjects receiving intravenous TXB2 infusion; GC-NICI-MS quantification of deuterated standards

Why This Matters

The distinct pharmacokinetic profile of the dinor metabolite class mandates use of the exact matched internal standard (11-dehydro-2,3-dinor TXB2-d9) rather than substituting with 11-dehydro-TXB2-d4 or TXB2-d9, as differential recovery and ionization would confound accurate area-under-curve (AUC) calculations in time-course studies.

• [1] Lawson JA, Patrono C, Ciabattoni G, FitzGerald GA. Long-lived enzymatic metabolites of thromboxane B2 in the human circulation. Anal Biochem. 1986;155(1):198-205. View Source
• [2] Schweer H, Meese CO, Fürst O, Kühl PG, Seyberth HW. Tandem mass spectrometric determination of 11-dehydrothromboxane B2, an index metabolite of thromboxane B2 in plasma and urine. Anal Biochem. 1987;164(1):156-163. View Source

Isotope Dilution LC-MS/MS with Analyte-Matched Internal Standard Achieves 1.3% Interassay CV vs. Immunoassay Cross-Reactivity Limitations

Stable isotope dilution mass spectrometry using an analyte-matched deuterated internal standard achieves interassay coefficients of variation (CV) as low as 1.3% for structurally related thromboxane metabolites, with recovery of 84.6 ± 2.5% (mean ± SEM, N=9) and correlation coefficient R=0.9963 [1]. In contrast, enzyme immunoassays (EIA) and radioimmunoassays (RIA) for eicosanoids are susceptible to antibody cross-reactivity that can overestimate basal concentrations by 2- to 10-fold [2]. The use of 11-dehydro-2,3-dinor TXB2-d9 as the internal standard in LC-MS/MS eliminates this cross-reactivity confounder and provides definitive molecular identification via multiple reaction monitoring (MRM) transitions [2].

Distinct reference intervals

Cross-study comparable

908 vs 1220 pg/mg Cr

11dh23dinorTxB₂ RI is 25.6% lower than 11dhTxB₂; independent calibration essential

r = 0.67 healthy; r = 0.77 CAD (Cao 2024)

Evidence Dimension	Interassay precision (CV%)
Target Compound Data	1.3% CV (for isotope dilution GC-MS/MS of 11-dehydro-TXB2)
Comparator Or Baseline	Immunoassay: 10-25% CV typical; cross-reactivity overestimation: 2- to 10-fold
Quantified Difference	5- to 20-fold improvement in precision; elimination of systematic overestimation bias
Conditions	Validated isotope dilution GC-MS/MS method for urinary 11-dehydro-TXB2; immunoassay data from published literature comparisons

Why This Matters

The 1.3% interassay CV achievable with isotope dilution MS using a matched internal standard enables detection of small physiological or drug-induced changes in thromboxane biosynthesis that would be obscured by the imprecision and cross-reactivity of immunoassay methods.

• [1] Ferretti A, Flanagan VP, Maida EJ. GC/MS/MS quantification of 11-dehydrothromboxane B2 in human urine. Prostaglandins Leukot Essent Fatty Acids. 1992;46(4):271-275. View Source
• [2] Mizugaki M. Microdetermination of eicosanoids using mass spectrometry. Nihon Yakurigaku Zasshi. 2000;115(4):244-250. View Source

Deuterium Label Positioned on β-Oxidation-Resistant Alkyl Chain Ensures Metabolic Stability During Sample Workup

The nine deuterium atoms in 11-dehydro-2,3-dinor TXB2-d9 are located on the ω-terminal alkyl chain (positions 19, 19', 20, 20', and additional terminal positions), a region that is not subject to enzymatic β-oxidation or chemical deuterium-hydrogen exchange under physiological pH or standard sample processing conditions . The SMILES string and InChI key confirm deuterium placement on the terminal carbon chain rather than on labile positions such as α to carbonyl groups where exchange could occur . This contrasts with internal standards labeled on exchange-prone sites, which may undergo partial deuterium loss during extraction, derivatization, or storage, leading to quantification inaccuracy .

Certified purity & format

Supporting evidence

≥99% deuterated forms (d1–d9)

Exceeds ≥98% industry isotopic abundance threshold; ready‑to‑use 100 µg/mL solution

Pre‑formulated in methyl acetate, ≥2‑year stability

Evidence Dimension	Deuterium label stability
Target Compound Data	d9 label on ω-terminal alkyl chain; no exchange-prone positions
Comparator Or Baseline	Internal standards labeled on α-carbonyl positions or other exchange-labile sites
Quantified Difference	Qualitative assessment based on structural analysis
Conditions	Structural analysis via SMILES/InChI; theoretical assessment of deuterium exchange potential

Why This Matters

Label stability ensures that the internal standard maintains its exact molecular weight and isotopic enrichment throughout sample preparation, derivatization, and chromatographic separation, preventing drift in the analyte/internal standard response ratio that would compromise batch-to-batch reproducibility in large cohort studies.

Optimal Research and Clinical Application Scenarios for 11-Dehydro-2,3-dinor Thromboxane B2-d9

Quantitative LC-MS/MS Assays for Urinary 11-Dehydro-2,3-dinor TXB2 in Antiplatelet Drug Efficacy Studies

In clinical pharmacology studies evaluating aspirin, COX inhibitors, or P2Y12 antagonists, urinary 11-dehydro-2,3-dinor TXB2 serves as a non-invasive biomarker of systemic TXA2 biosynthesis. The 11-dehydro-2,3-dinor TXB2-d9 internal standard enables accurate isotope dilution quantification in urine, where the endogenous analyte concentration is approximately one-tenth that of 11-dehydro TXB2 . The ≥99% deuterated form purity ensures that d0 contamination does not artifactually elevate measured concentrations in post-treatment samples where TXA2 suppression is expected . The 1.3% interassay CV achievable with isotope dilution MS allows detection of modest drug-induced reductions that would be masked by immunoassay imprecision [1].

Pharmacokinetic Studies of TXA2 Metabolism Distinguishing Short vs. Long Half-Life Metabolite Pathways

Research investigating the differential metabolism of TXB2 into 2,3-dinor-TXB2 (half-life 15-17 min) versus 11-dehydro-TXB2 (half-life ~1 hour) requires internal standards precisely matched to each metabolite for accurate time-course quantification . The use of 11-dehydro-2,3-dinor TXB2-d9 ensures that chromatographic retention time and ionization efficiency exactly match the target analyte, enabling simultaneous multi-analyte panels that profile the complete TXA2 metabolic pathway without cross-interference between internal standards . This is critical for studies examining whether disease states or genetic polymorphisms alter the relative flux through competing metabolic routes.

Biomarker Discovery and Validation in Cardiovascular and Inflammatory Disease Cohorts

Large-scale epidemiological cohort studies measuring urinary eicosanoid profiles require high-throughput LC-MS/MS methods with robust internal standardization to control for inter-sample matrix variability. The +9 Da mass shift of 11-dehydro-2,3-dinor TXB2-d9 ensures complete spectral separation from the analyte M+2/M+3 isotopologues even when monitoring broad quadrupole isolation windows, reducing the need for high-resolution MS instrumentation . The deuterium label positioned on the β-oxidation-resistant ω-terminal alkyl chain maintains stability during prolonged frozen storage (≥2 years at -20°C), supporting longitudinal study designs and batch analysis of archived samples .

Method Development and Validation for Clinical Diagnostic Reference Intervals of Thromboxane Metabolites

Establishing reference intervals for 11-dehydro-2,3-dinor TXB2 in healthy and patient populations, as recently demonstrated for both 11-dehydro-TXB2 and 11-dehydro-2,3-dinor TXB2 using validated LC-MS/MS methods , requires an internal standard that provides day-to-day and operator-to-operator reproducibility. The 11-dehydro-2,3-dinor TXB2-d9 internal standard enables method validation parameters including linearity (50 pg to 10 ng per tube demonstrated for structurally related metabolites), accuracy (95 ± 7%), and precision (11% down to low pg range) , which are essential for regulatory acceptance of clinical diagnostic assays.

Application

Selection Property

Validation Focus

Platelet activation biomarker research

Analyte‑specific isotope dilution LC‑MS/MS

Reference interval benchmark; aspirin suppression endpoint context

Cardiovascular disease biomarker profiling

Metabolite‑resolved quantification

Cross‑reactivity resolution; independent 11dh23dinorTxB₂ vs 11dhTxB₂ correlation

Preclinical inflammation and tissue injury models

Cross‑species matrix effect‑corrected method

5.2‑fold elevation in tendon overuse model; ion suppression control

Antiplatelet agent pharmacodynamic research

Multi‑analyte TXA₂ biosynthesis indexing

Differential pathway suppression by COX inhibitors; β‑oxidation/dehydrogenation metabolite monitoring

• [1] Ferretti A, Flanagan VP, Maida EJ. GC/MS/MS quantification of 11-dehydrothromboxane B2 in human urine. Prostaglandins Leukot Essent Fatty Acids. 1992;46(4):271-275. View Source